Cas no 1936149-95-9 (N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide)

• Product Name: N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide
• CAS No: 1936149-95-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5406656
• PubChem ID: 131000670
• Update Time: 2025-08-05

N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,6-Dihydro-2H-pyran-4-yl)methyl]-2-propenamide
• N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide

• Inchi： 1S/C9H13NO2/c1-2-9(11)10-7-8-3-5-12-6-4-8/h2-3H,1,4-7H2,(H,10,11)
• InChI Key： CKTXGLDUQBWFHK-UHFFFAOYSA-N
• SMILES： C(NCC1=CCOCC1)(=O)C=C

Experimental Properties

• Density: 1.042±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 342.2±42.0 °C(Predicted)
• pka: 14.63±0.46(Predicted)

Additional information on N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide

Professional Introduction to N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide (CAS No. 1936149-95-9)

N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide is a specialized chemical compound with the CAS number 1936149-95-9. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential applications in drug development. The molecule's structure, featuring a pyran ring and an amide functional group, makes it a promising candidate for various biochemical interactions.

The compound's molecular framework is characterized by a six-membered heterocyclic ring, which is a common feature in many bioactive molecules. This pyran ring contributes to the compound's stability and reactivity, making it suitable for further derivatization and functionalization. The presence of an amide group at the C4 position of the pyran ring enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in exploring the therapeutic potential of N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide in various disease models. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The pyran ring's ability to modulate enzyme activity has been particularly noted in the context of chronic inflammatory diseases, where precise enzymatic regulation is crucial for effective treatment.

Moreover, the compound's structural similarity to known bioactive molecules has led researchers to investigate its potential as a scaffold for drug design. By leveraging computational modeling and high-throughput screening techniques, scientists have been able to identify novel derivatives of N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide that may offer improved pharmacological profiles. These derivatives could potentially address unmet medical needs by targeting specific disease mechanisms more effectively.

The amide group in the molecule also plays a critical role in its interactions with biological systems. Amides are well-known for their ability to form hydrogen bonds, which are essential for stabilizing protein-ligand complexes. This property makes N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide a valuable candidate for developing drugs that require precise binding to biological targets. Recent research has demonstrated its potential in inhibiting certain proteases that are implicated in various pathological conditions.

Another area of interest is the compound's potential application in oncology research. The unique structural features of N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide have led scientists to explore its role in modulating signaling pathways associated with cancer cell proliferation and survival. Preclinical studies have shown promising results in terms of its ability to disrupt aberrant signaling networks that drive tumor growth. These findings suggest that this compound could be a valuable asset in the development of novel anticancer therapies.

In addition to its therapeutic potential, N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide has also been studied for its role in neurodegenerative diseases. The compound's ability to interact with neurotransmitter systems has been explored in models of Alzheimer's and Parkinson's diseases. Research indicates that it may help mitigate cognitive decline by modulating key neuronal pathways involved in memory and motor function. These findings highlight the compound's broad therapeutic applicability across multiple disease areas.

The synthesis and characterization of N-(3,6-dihydro-2H-pyran-4-yl)methylprop-2-enamide have been refined through advanced chemical methodologies. Techniques such as solid-phase synthesis and chiral resolution have enabled the production of high-purity samples suitable for biological testing. These advancements have facilitated more accurate assessments of the compound's pharmacological properties and have paved the way for further optimization.

The future direction of research on N-(3,6-dihydro-2H-pyran-4-ylmethylprop-2-enamide) is likely to focus on understanding its mechanism of action at a molecular level. Detailed structural biology studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide insights into how this compound interacts with biological targets. Such information is crucial for designing next-generation drugs with enhanced efficacy and reduced side effects.

In conclusion, N-(3,6-dihydro-H-pyran-4-ylmethylprop-2-enamide (CAS No. 1936149-95-9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising therapeutic applications. Its potential roles in modulating inflammatory pathways, disrupting cancer cell signaling, and mitigating neurodegenerative symptoms make it a compelling candidate for further development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to contribute significantly to the advancement of modern medicine.